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Compound of Interest

Compound Name: 4,6-Dibromoindoline-2,3-dione

Cat. No.: B070428

An In-depth Technical Guide to 4,6-Dibromoisatin: Physical Appearance and Stability

Introduction

4,6-Dibromoisatin (CAS No. 187326-67-6) is a brominated derivative of isatin, a heterocyclic
compound that serves as a vital scaffold in medicinal chemistry and organic synthesis.[1][2] Its
unique structure is of significant interest to researchers in drug development for creating novel
therapeutic agents. This document provides a comprehensive overview of the known physical
and chemical properties of 4,6-Dibromoisatin, with a focus on its appearance, stability, and
handling protocols for a scientific audience.

Physicochemical Properties

4,6-Dibromoisatin is a red crystalline powder.[3] It is characterized by its stability under
standard laboratory conditions, particularly its resistance to light and heat.[3] Proper storage
involves keeping the compound in a sealed container in a dry environment at room
temperature.[3][4]

A summary of its key physical and chemical data is presented below.

Table 1: Physicochemical Properties of 4,6-Dibromoisatin
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Property Value Source(s)
CAS Number 187326-67-6 [31[4]
Molecular Formula CsH3Br2NO: [31[4]
Molar Mass 304.92 g/mol [3][4]
Appearance Red crystalline powder [3]

Melting Point 254-256 °C [4]

Density (Predicted) 2.179 g/cm3 [31[4]
Storage Temperature Room Temperature [3][4]

Table 2: Solubility Profile of 4,6-Dibromoisatin

Solvent Solubility Source(s)
Water Insoluble [3]
Ethanol Soluble [3]
Toluene Soluble [3]
Dimethylformamide (DMF) Soluble [3]

Stability and Handling
3.1 Stability
4,6-Dibromoisatin is reported to be a stable compound with good resistance to both heat and

light.[3] To ensure its integrity, it should be stored in a tightly sealed container, protected from
moisture, and kept at room temperature.[3][4]

3.2 Handling and Safety

While 4,6-Dibromoisatin is considered to have low toxicity, standard laboratory precautions are
necessary to minimize exposure.[3] When handling the compound, personnel should wear
appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab
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coat.[3] It is crucial to avoid inhaling the powder or allowing it to come into contact with skin and
eyes.[3] Work should be conducted in a well-ventilated area or under a fume hood.

The logical workflow for handling and storing the compound is outlined in the diagram below.

Receive Compound

l

Inspect Container for Damage

;

Don PPE
(Gloves, Goggles, Lab Coat)

:

Transfer to Storage Location

Store in Sealed, Dry Conditions

at Room Temperature

Handle in Ventilated Area

Dispose of Waste Properly

Click to download full resolution via product page

General workflow for handling and storage of 4,6-Dibromoisatin.
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Experimental Protocols

4.1 General Synthesis Method

A common method for the preparation of 4,6-Dibromoisatin involves the condensation reaction
of 4,6-Dibromo-o-phenylenediamine with phthalic acid.[3] This synthetic route requires
appropriate experimental conditions typical of organic synthesis reactions.[3]

The conceptual pathway for this synthesis is visualized below.

4,6-Dibromo-o-phenylenediamine Phthalic Acid

Condensation Reaction

(Organic Synthesis Conditions)

4 6-Dibromoisatin

Click to download full resolution via product page

Conceptual synthesis pathway for 4,6-Dibromoisatin.

While specific, detailed protocols for the synthesis of the 4,6-dibromo isomer are not readily
available in public literature, procedures for similar compounds, such as 5,7-dibromoisatin,
have been described.[1][5] These often involve the direct bromination of isatin under controlled
temperature conditions or the synthesis from substituted anilines.[1][5] Researchers may adapt
such methods, although optimization for the desired regioisomer would be necessary.

Applications in Research

Isatin and its halogenated derivatives are recognized for their potential in biomedical research
and as intermediates for dyes and pigments.[1][3] Bromo-substituted isatins, in particular, have
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been investigated for their anti-cancer activities, making 4,6-Dibromoisatin a compound of
interest for screening and development in oncology and other therapeutic areas.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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